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Compound of Interest

Compound Name: 3-Cyanophenol

Cat. No.: B046033 Get Quote

Technical Support Center: 3-Cyanophenol
This technical support center provides best practices for the storage and handling of 3-
Cyanophenol, along with troubleshooting guides and frequently asked questions (FAQs) for

researchers, scientists, and drug development professionals.

Storage and Handling Data
Proper storage and handling are crucial for maintaining the integrity and safety of 3-
Cyanophenol.

Table 1: Physical and Chemical Properties of 3-Cyanophenol
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Property Value Citations

Synonyms
3-Hydroxybenzonitrile, m-

Hydroxybenzonitrile
[1][2]

CAS Number 873-62-1

Molecular Formula C₇H₅NO [1][2]

Molecular Weight 119.12 g/mol [2]

Appearance
Almost white to light brown

crystalline powder
[1][3][4]

Melting Point 78-81 °C (lit.) [3]

Solubility Slightly soluble in water [3][4]

pKa 8.61 (at 25°C) [3][4]

Table 2: Recommended Storage and Handling Conditions
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Parameter Recommendation Citations

Storage Temperature Room Temperature [3][5]

Atmosphere
Store under an inert

atmosphere.
[3][5]

Storage Location

Keep containers tightly closed

in a dry, cool, and well-

ventilated place. Store locked

up.

[1]

Conditions to Avoid
Excess heat, dust formation,

and incompatible products.
[1]

Incompatible Materials Strong oxidizing agents. [1][6]

Hazardous Decomposition

Under combustion, may

produce carbon monoxide

(CO), carbon dioxide (CO₂),

and nitrogen oxides (NOx).

Hydrogen cyanide (HCN) may

also be emitted.

[1][6][7]

Frequently Asked Questions (FAQs)
Storage
Q1: What are the ideal storage conditions for 3-Cyanophenol? A1: 3-Cyanophenol should be

stored at room temperature in a dry, cool, and well-ventilated area under an inert atmosphere.

[3][5] The container should be kept tightly closed to prevent moisture absorption and

contamination.[1] It is also recommended to store it in a locked-up location.[1]

Q2: Does 3-Cyanophenol have a defined shelf life? A2: While specific shelf-life data is not

always available, the stability of the compound depends on proper storage.[8] If a retest or

expiration date is not provided on the Certificate of Analysis, the product's performance should

be routinely monitored.[8] Degradation can be accelerated by exposure to heat, light, or

incompatible materials.[1][9]
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Q3: What are the visual signs of 3-Cyanophenol degradation? A3: Signs of degradation may

include a significant change in color from its typical almost white to light brown appearance,

clumping of the powder (indicating moisture uptake), or a noticeable change in odor.

Handling & Safety
Q4: What personal protective equipment (PPE) is required when handling 3-Cyanophenol?
A4: When handling 3-Cyanophenol, it is essential to use appropriate PPE. This includes

chemical safety goggles or a face shield, protective gloves, and a lab coat or protective

clothing.[1] Work should be conducted in a chemical fume hood to avoid inhalation of dust.[1] If

there is a risk of exceeding exposure limits, a NIOSH/MSHA approved respirator is necessary.

[1]

Q5: What are the primary hazards associated with 3-Cyanophenol exposure? A5: 3-
Cyanophenol is harmful if swallowed, in contact with skin, or inhaled.[1] It causes skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Q6: What should I do in case of accidental exposure? A6:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes and remove contaminated clothing.[1] Seek medical attention if irritation occurs.

[1]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes, removing

contact lenses if present and easy to do.[1] Continue rinsing for at least 15 minutes and get

immediate medical attention.[1]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[1] Call a poison center or doctor if you feel unwell.[1]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1] Call a physician or poison

control center immediately.[1]

Disposal
Q7: How should I dispose of 3-Cyanophenol waste? A7: 3-Cyanophenol and its containers

must be disposed of as hazardous waste.[1] Disposal should be carried out at an approved
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waste disposal plant.[1] Always consult and comply with local, regional, and national hazardous

waste regulations for complete and accurate classification and disposal procedures.[1][10] Do

not empty into drains.[1]

Troubleshooting Guide
Q1: My experiment involving 3-Cyanophenol is yielding unexpected results or low purity. What

could be the cause? A1: Several factors could be at play:

Compound Degradation: Verify the appearance of your 3-Cyanophenol. If it has discolored

or clumped, it may have degraded due to improper storage. Consider using a fresh batch.

Contamination: Ensure all glassware is clean and dry. Contamination from previous reactions

or cleaning agents can interfere with your experiment.

Incompatible Reagents: 3-Cyanophenol is incompatible with strong oxidizing agents.[1][6]

Review your reaction scheme to ensure no incompatible materials are being used.

Q2: I observed a color change in my reaction mixture that was not expected. What should I do?

A2: An unexpected color change can indicate a side reaction or decomposition.

Stop the Reaction: If safe to do so, stop heating or adding reagents.

Analyze the Mixture: If possible, take a small, quenched sample for analysis (e.g., TLC, LC-

MS) to identify potential byproducts.

Review Conditions: Re-evaluate your experimental parameters, including temperature,

solvent, and the purity of all reagents. The decomposition of 3-Cyanophenol can be

triggered by excess heat.[1]

Q3: I have spilled a small amount of 3-Cyanophenol powder in the lab. What is the correct

cleanup procedure? A3: For a minor spill of solid 3-Cyanophenol:

Ensure Safety: Make sure you are wearing the appropriate PPE, including gloves, safety

goggles, and a lab coat.[10]

Contain the Spill: Prevent the powder from becoming airborne.[11]
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Clean Up: Carefully sweep or scoop the solid material into a suitable, labeled container for

hazardous waste disposal.[1][12] Avoid creating dust.[1]

Decontaminate: Wipe the spill area with a damp cloth or paper towel. Dispose of the

cleaning materials as hazardous waste.[12]

Report: Inform your lab supervisor and report the spill according to your institution's

protocols.[13]

Visual Guides and Workflows
Personal Protective Equipment (PPE) Selection Logic
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when working with 3-Cyanophenol.
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PPE Selection for 3-Cyanophenol

Handling Solid
3-Cyanophenol?

Work in a
Chemical Fume Hood?

Standard PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Yes Add Respirator
(N95 or higher)

No
(or risk of dust)

Click to download full resolution via product page

Diagram 1: Logic for selecting appropriate PPE.

Workflow for Handling a 3-Cyanophenol Spill
This workflow outlines the step-by-step procedure for safely managing a spill of 3-
Cyanophenol.
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3-Cyanophenol Spill Response Workflow

Spill Occurs

Alert personnel
and assess spill size

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Prevent spread
and dust generation

Carefully sweep solid into
a labeled hazardous waste container

Clean spill area
with a damp cloth

Dispose of all contaminated
materials as hazardous waste

Report spill to supervisor

Click to download full resolution via product page

Diagram 2: Step-by-step spill response procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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